Cas no 19943-16-9 (Cyclo-L-Val-L-Val)

• Product Name: Cyclo-L-Val-L-Val
• CAS No: 19943-16-9
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• MDL: MFCD00237622
• CID: 137004
• PubChem ID: 7075896
• Update Time: 2025-04-19

Cyclo-L-Val-L-Val Chemical and Physical Properties

Names and Identifiers

• 2,5-Piperazinedione,3,6-bis(1-methylethyl)-, (3S,6S)-
• (3S,6S)-3,6-Diisopropylpiperazine-2,5-dione
• CYCLO(L-VAL-L-VAL)
• Cyclo(-Val-Val)
• Cyclo-L-Val-L-Val
• 2,5-Diketo-3,6-diisopropyl-piperazin
• 3,6-Diisopropyl-2,5-dioxopiperazin
• 3,6-Diisopropyl-piperazin-2,5-dion
• 3,6-diisopropyl-piperazine-2,5-dione
• rac-3,6-diisopropylpiperazine-2,5-dione
• VAL-VAL DIKETOPIPERAZINE
• (3S,6S)-3,6-Bis(1-methylethyl)-2,5-piperazinedione
• Cyclo(L-valyl-L-valyl)
• QGMAWEIDGADSAC-UHFFFAOYSA-N
• 3,6-Diisopropyl-2,5-piperazinedione
• Valylvaline anhydride
• L-Valyl-valine anhydride
• AK162616
• 3,6-di(propan-2-yl)piperazine-2,5-dione
• (3S,6S)-3,6-di(propan-2-yl)piperazine-2,5-dione
• 2,5-Piperazinedione, 3,6-bis(1-methylethyl)-
• 3,6-Diisopropylpiperazin-2,5-dione
• 3,6-diisopropylpiperazine-2,5-dione
• 3,6-diisopropylpipera-zine-2,5-dione
• 3,6-Diisopropyl-2,5-piperazinedione #
• (l,l)-cis-3,6-Diisopropylpi
• DS-7882
• Cyclo(val-val)
• (3S,6S)-3,6-Bis(isopropyl)piperazine-2,5-dione
• AKOS024463323
• (3S,6S)-3,6-bis(propan-2-yl)piperazine-2,5-dione
• CHEMBL2205314
• QGMAWEIDGADSAC-YUMQZZPRSA-N
• CS-0155172
• 19943-16-9
• J-012878
• SCHEMBL6439630
• MFCD00237622
• 2,5-Piperazinedione, 3,6-bis(1-methylethyl)-, (3S,6S)-
• Cyclo(L-Val-L-Val)≥ 98% (NMR)

• MDL： MFCD00237622
• Inchi： 1S/C10H18N2O2/c1-5(2)7-9(13)12-8(6(3)4)10(14)11-7/h5-8H,1-4H3,(H,11,14)(H,12,13)/t7-,8-/m0/s1
• InChI Key： QGMAWEIDGADSAC-YUMQZZPRSA-N
• SMILES： O=C1[C@H](C(C)C)NC([C@H](C(C)C)N1)=O

Computed Properties

• Exact Mass: 198.13700
• Monoisotopic Mass: 198.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2
• XLogP3: 1.4

Experimental Properties

• Density: 1.012
• Melting Point: 268 ºC (dec.)
• Boiling Point: 428.7°C at 760 mmHg
• PSA: 58.20000
• LogP: 0.93920

Cyclo-L-Val-L-Val Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C(BD122570)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acids and derivatives